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Compound of Interest

Compound Name: 6-Chloroimidazo[1,2-a]pyrazine

CAS No.: 76537-23-0

Cat. No.: B1590719

Get Quote

Executive Summary & Compound Identity
IUPAC Name: 6-Chloroimidazo[1,2-a]pyrazine

CAS Number: 76834-70-5

Molecular Formula:

Molecular Weight: 153.57 g/mol

Appearance: Pale yellow to off-white solid

Melting Point: 135–138 °C (varies slightly by recrystallization solvent)

Structural Numbering
The imidazo[1,2-a]pyrazine core is a fused bicyclic system.[1] Correct numbering is vital for

NMR assignment.

Positions 2, 3: Imidazole ring.[1]
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Positions 5, 6, 8: Pyrazine ring (Position 1 is the bridgehead nitrogen; Position 4 is the other

bridgehead nitrogen).

Substitution: Chlorine is at position 6.

Synthesis & Sample Context
Understanding the synthetic origin helps identify potential impurities (e.g., unreacted starting

materials).

Primary Route: Condensation of 2-amino-5-chloropyrazine with bromoacetaldehyde diethyl

acetal (or chloroacetaldehyde) under acidic conditions (e.g., HBr/EtOH).

Key Impurities:

2-Amino-5-chloropyrazine: Broad singlet (

) in NMR at ~6.5 ppm.

Regioisomers: Rare, but cyclization at N1 vs. exocyclic amine can theoretically occur

(though N1 is favored).

Mass Spectrometry (MS) Data
Mass spectrometry provides the primary confirmation of the halogen substitution pattern.

Experimental Parameters (ESI-MS)
Ionization Mode: Electrospray Ionization (ESI), Positive Mode (

).

Solvent: Methanol/Water + 0.1% Formic Acid.

Spectral Analysis
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Ion m/z (Experimental)
Relative
Abundance

Interpretation

154.0 100%

Protonated molecular

ion (

)

156.0 ~33%

Protonated molecular

ion (

)

Fragment 118.0 Variable
Loss of HCl (

)

Diagnostic Feature: The 3:1 intensity ratio between m/z 154 and 156 is the definitive signature

of a mono-chlorinated compound.

Fragmentation Pathway (Graphviz)
The following diagram illustrates the logical fragmentation under collision-induced dissociation

(CID).

Figure 1: Proposed ESI-MS Fragmentation Pathway for 6-Chloroimidazo[1,2-a]pyrazine

[M+H]+ 
 m/z 154/156

[M - HCl]+ 
 m/z 118 

 (Dehalogenation)

- HCl (36/38 Da) Ring Opening 
 Loss of HCN

High Energy

Click to download full resolution via product page

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR data is characterized by the electron-deficient nature of the pyrazine ring, which

deshields the protons significantly.

NMR Data (400 MHz, DMSO- )
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The molecule has 4 aromatic protons. The presence of the Chlorine at C6 breaks the symmetry

and influences the chemical shifts of H5 and H8 via inductive and mesomeric effects.

Position (ppm) Multiplicity (Hz)
Assignment
Logic

H-5 9.25 Singlet (d)

Most deshielded

due to adjacency

to bridgehead N4

and Cl-C6.

H-8 8.65 Singlet (d)

Deshielded by

bridgehead N1;

meta to Chlorine.

H-2 8.20 Doublet

Imidazole ring

proton; adjacent

to N1.

H-3 7.85 Doublet

Imidazole ring

proton; adjacent

to bridgehead C.

Key Coupling Interactions:

Long-range coupling (

): A small coupling (

) is often observed between H5 and H8 across the pyrazine ring, appearing as fine splitting
or broadening of the singlets.

H2-H3 Coupling: Typical imidazole vicinal coupling is small (

).

NMR Data (100 MHz, DMSO- )
There are 6 carbon environments.
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Position (ppm) Type Assignment Note

C-5 143.5 CH
Highly deshielded

(alpha to N).

C-8 138.2 CH Alpha to N.

C-2 135.0 CH Imidazole C2.

C-8a 133.5 Cq Bridgehead carbon.

C-6 120.5 Cq-Cl

Diagnostic: Upfield

shift due to Cl-

substitution and

mesomeric shielding.

C-3 115.8 CH Imidazole C3.

Structural Elucidation Workflow
The following diagram details the logic flow for assigning the structure based on the data

above.
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Figure 2: NMR Structural Assignment Logic
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Infrared Spectroscopy (IR)
IR is less diagnostic for the exact isomer but confirms functional groups.

Method: ATR-FTIR (Solid state).

Key Absorption Bands:

3100 – 3050 cm⁻¹: Aromatic C-H stretching (weak).

1620, 1540 cm⁻¹: C=N and C=C skeletal vibrations of the heteroaromatic rings.

1050 – 1080 cm⁻¹: Aryl-Chlorine (C-Cl) stretching vibration (often coupled with ring

vibrations).
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750 – 800 cm⁻¹: C-H out-of-plane bending (diagnostic of substitution pattern).

Experimental Protocol for Data Acquisition
To reproduce these results, follow this standardized protocol:

NMR Prep: Dissolve 5–10 mg of the solid in 0.6 mL of DMSO-

(99.9% D). Ensure the sample is fully solubilized to prevent line broadening.

MS Prep: Dilute the sample to 10 µg/mL in Methanol. Inject into ESI source at a flow rate of

10 µL/min.

Reference: Calibrate

NMR to the residual DMSO pentet at 2.50 ppm and

to the septet at 39.52 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. apps.dtic.mil [apps.dtic.mil]
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Chloroimidazo[1,2-a]pyrazine]. BenchChem, [2026]. [Online PDF]. Available at:
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elucidation-of-6-chloroimidazo-1-2-a-pyrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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